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Compound of Interest

Compound Name: 4-Vinylaniline

Cat. No.: B072439 Get Quote

Introduction
4-Vinylaniline, also known as 4-aminostyrene, is a bifunctional organic compound of

significant interest in the fields of polymer chemistry, materials science, and drug development.

[1] Its unique structure, featuring a reactive vinyl group and a nucleophilic aniline moiety, allows

it to serve as a versatile monomer and a building block for a wide array of functional materials.

[2] This technical guide provides a comprehensive overview of the chemical structure,

properties, synthesis, and applications of 4-vinylaniline, with a particular focus on its relevance

to researchers and professionals in drug development.

Chemical Structure and Properties
4-Vinylaniline is an aromatic amine with a vinyl substituent at the para position of the benzene

ring. The presence of the electron-donating amino group activates the aromatic ring, while the

vinyl group provides a site for polymerization.[2]

Table 1: General and Physicochemical Properties of 4-Vinylaniline
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Property Value Reference(s)

IUPAC Name 4-ethenylaniline [3]

Synonyms 4-Aminostyrene, p-vinylaniline [3][4]

CAS Number 1520-21-4 [3]

Molecular Formula C₈H₉N [4]

Molecular Weight 119.16 g/mol [3]

Appearance
Yellow to red liquid or low

melting solid
[5]

Melting Point 21-24 °C [6]

Boiling Point 213-214 °C

Density 1.017 g/mL at 25 °C

Refractive Index (n²⁰/D) 1.626

Solubility
Soluble in benzene, acetone,

and methanol
[5]

Table 2: Spectroscopic Data for 4-Vinylaniline

Spectrum Type Data Reference(s)

¹H NMR (400 MHz, CDCl₃)

δ 7.28 – 7.19 (m, 2H), 6.67 –

6.60 (m, 3H), 5.56 (d, J = 17.7

Hz, 1H), 5.05 (d, J = 10.9 Hz,

1H), 3.69 (s, 2H)

[7]

¹³C NMR (101 MHz, CDCl₃)
δ 146.14, 136.48, 128.28,

127.30, 114.95, 109.96
[7]

Infrared (IR)
Spectrum available in NIST

WebBook
[4][8]

Mass Spectrometry (MS)
Spectrum available in NIST

WebBook
[4]
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Experimental Protocols: Synthesis of 4-Vinylaniline
Several synthetic routes to 4-vinylaniline have been established, each with its own

advantages and limitations. The choice of method often depends on the availability of starting

materials, desired scale, and required purity.

Method 1: Chemoselective Reduction of 4-Nitrostyrene
This is a common and efficient method that involves the selective reduction of the nitro group in

4-nitrostyrene to an amine, while preserving the vinyl group.[2] Various catalytic systems can

be employed for this transformation.[9]

Experimental Protocol:

Catalyst Preparation (Example: CD/Cu/Cu₃P): A copper-based nanocatalyst can be prepared

as described in the literature for the photocatalytic hydrogenation of 4-nitrostyrene.[9]

Reaction Setup: In a suitable reaction vessel, dissolve 4-nitrostyrene (1 equivalent) in an

appropriate solvent.

Addition of Catalyst and Hydrogen Source: Add the prepared catalyst and a hydrogen

source, such as ammonia borane.[9]

Reaction Conditions: The reaction is typically carried out at ambient temperature under solar

or visible light irradiation.[9]

Monitoring and Work-up: Monitor the reaction progress using thin-layer chromatography

(TLC) or gas chromatography (GC). Upon completion, the catalyst is filtered off, and the

solvent is removed under reduced pressure.

Purification: The crude product is then purified by column chromatography on silica gel to

yield pure 4-vinylaniline.
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Caption: Workflow for the synthesis of 4-vinylaniline via reduction of 4-nitrostyrene.

Method 2: Palladium-Catalyzed Heck Coupling
The Heck reaction provides a powerful method for carbon-carbon bond formation and can be

used to synthesize 4-vinylaniline from 4-iodoaniline and ethylene gas.[2]

Experimental Protocol:

Reagents and Catalyst: To a pressure-rated reaction vessel, add 4-iodoaniline (1 equivalent),

a palladium catalyst such as tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄], a suitable

base (e.g., triethylamine), and a solvent like dimethylformamide (DMF).[2][10]

Reaction Setup: Seal the vessel and purge with an inert gas, such as argon or nitrogen.

Introduction of Ethylene: Pressurize the vessel with ethylene gas (typically 1-2 atm).[2]

Reaction Conditions: Heat the reaction mixture to 80-100 °C and maintain with stirring for 12-

24 hours.[2]
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Monitoring and Work-up: After cooling to room temperature, vent the excess ethylene. Filter

the reaction mixture to remove the catalyst. The filtrate is then subjected to an aqueous

work-up.

Purification: The crude product is extracted with an organic solvent, dried, and concentrated.

Purification is achieved through column chromatography or distillation under reduced

pressure.
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Caption: Workflow for the synthesis of 4-vinylaniline via Heck coupling.

Applications in Drug Development and Materials
Science
The dual functionality of 4-vinylaniline makes it a valuable monomer for the synthesis of

functional polymers with applications in the biomedical field.
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Conductive Polymers for Biosensors: 4-Vinylaniline can be polymerized to form poly(4-
vinylaniline) (PVAN). This polymer can be used to create electrically conductive materials,

for instance, by forming a bilayer with polyaniline (PANI). Such materials are being

investigated for use in flexible electrochemical biosensors, including those for nerve

regenerative medicine.[11]

Drug Delivery Systems: The aniline group in the polymer backbone can be functionalized,

allowing for the attachment of drugs or targeting moieties. The polymer can be designed to

be stimuli-responsive, releasing its payload in response to changes in the local environment,

such as pH.[2]

Biocompatible Hydrogels: As a precursor, 4-vinylaniline can be used to prepare conductive

and biocompatible hydrogels which have shown potential in wound healing applications.
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Caption: Polymerization of 4-vinylaniline and its biomedical applications.
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Safety and Handling
4-Vinylaniline is a hazardous substance and should be handled with appropriate safety

precautions. It is harmful if swallowed, in contact with skin, or if inhaled, and can cause skin

and eye irritation. It is also suspected of causing genetic defects and may cause respiratory

irritation. Appropriate personal protective equipment (PPE), including gloves, safety goggles,

and a lab coat, should be worn when handling this chemical. Work should be conducted in a

well-ventilated fume hood. For detailed safety information, refer to the Safety Data Sheet

(SDS).

Conclusion
4-Vinylaniline is a key chemical intermediate with a unique combination of reactive functional

groups. Its synthesis can be achieved through various established methods, and its primary

utility lies in its role as a monomer for the creation of advanced functional polymers. For

professionals in drug development and materials science, polymers derived from 4-
vinylaniline offer exciting opportunities for the creation of novel biosensors, targeted drug

delivery systems, and biocompatible materials for tissue engineering and wound healing

applications. As research in these areas continues to advance, the importance of 4-
vinylaniline as a versatile building block is likely to grow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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